1-[3-[(7-Cyano-[1,3]dioxolo[4,5-g]quinolin-6-yl)amino]propyl]-3-(3-methoxypropyl)thiourea

• Molecular Formula: C19H23N5O3S
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 1-[3-[(7-cyano-[1,3]dioxolo[4,5-g]quinolin-6-yl)amino]propyl]-3-(3-methoxypropyl)thiourea
• InChI: InChI=1S/C19H23N5O3S/c1-25-7-3-6-23-19(28)22-5-2-4-21-18-14(11-20)8-13-9-16-17(27-12-26-16)10-15(13)24-18/h8-10H,2-7,12H2,1H3,(H,21,24)(H2,22,23,28)
• InChI Key: ODSGMEMXLCTXCA-UHFFFAOYSA-N
• SMILES: COCCCNC(=S)NCCCNC1=C(C=C2C=C3C(=CC2=N1)OCO3)C#N

Description

1-[3-[(7-cyano-[1,3]dioxolo[4,5-g]quinolin-6-yl)amino]propyl]-3-(3-methoxypropyl)thiourea is an aminoquinoline.

Scientific Research Applications

Synthesis and Molecular Properties

• The compound is involved in the synthesis of fused quinolines, demonstrating its utility in facilitating intramolecular Friedel–Crafts acylation. This process is characterized by relatively low reaction temperatures and ease of product isolation (Li, Chang, Gao, & Gao, 2008).

Potential Anticancer and Antibacterial Applications

• Quinoline and quinolinium iodide derivatives, which include this compound, have been explored for their potential as anticancer and antibacterial agents. These derivatives have shown significant antitumor and antibacterial activity in vitro (Jin, Xiao, Li, Qi, Zhao, & Sun, 2020).

Chemosensing and Molecular Docking

• Acylthiourea derivatives of this compound have been synthesized and characterized, showing potential for chemosensing and antioxidant activity. Molecular docking studies have suggested their potential anti-inflammatory, antimalarial, and anti-tuberculosis activities (Kalaiyarasi, Haribabu, Gayathri, Gomathi, Bhuvanesh, Karvembu, & Biju, 2019).

Antimicrobial Activity

• Studies on quinoline derivatives containing an azole nucleus, including compounds similar to 1-[3-[(7-Cyano-[1,3]dioxolo[4,5-g]quinolin-6-yl)amino]propyl]-3-(3-methoxypropyl)thiourea, have shown promising antimicrobial activity against a variety of microorganisms (Özyanik, Demirci, Bektaş, & Demirbas, 2012).

Anticancer Activities

• Novel quinoline derivatives have been synthesized and evaluated for their anti-breast cancer activity. Some of these compounds, which share a structural similarity with the compound , have exhibited higher activity compared to conventional drugs like doxorubicin (Ghorab & Alsaid, 2015).